Cas no 2248269-88-5 (2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid
• CAS No: 2248269-88-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 5805556
• PubChem ID: 137938192
• Update Time: 2025-06-12

2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid
• 2248269-88-5
• EN300-6509623

• Inchi： 1S/C8H6F3NO2/c9-5-1-4(8(13)14)6(12)2-3(5)7(10)11/h1-2,7H,12H2,(H,13,14)
• InChI Key： GBVUZWQMPAADGB-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=C1C(F)F)N

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid

Comprehensive Overview of 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid (CAS No. 2248269-88-5)

2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid (CAS No. 2248269-88-5) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for fluorinated compounds in modern chemistry.

The structural features of 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid make it a valuable candidate for medicinal chemistry applications. The presence of both amino and carboxylic acid functional groups allows for diverse derivatization, enabling the synthesis of targeted molecules. Recent studies highlight its utility in developing kinase inhibitors and anti-inflammatory agents, addressing key health concerns such as chronic diseases and age-related disorders. This aligns with the current trend of precision medicine, where tailored compounds are designed for specific biological targets.

In the context of sustainable chemistry, 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid exemplifies the shift toward eco-friendly fluorination techniques. With increasing scrutiny on environmental impact, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s stability and solubility properties also make it a candidate for green solvent applications, resonating with the global push for sustainable industrial practices.

From a commercial perspective, the demand for high-purity fluorinated intermediates like 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid is rising, driven by advancements in biopharmaceuticals and agrochemical formulations. Its CAS No. 2248269-88-5 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in supply chains. Companies specializing in custom synthesis and contract research are increasingly listing this compound to meet the needs of R&D laboratories worldwide.

Analytical characterization of 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control. These methods are essential for verifying the compound’s purity and structural integrity, particularly in GMP-compliant production. The integration of AI-driven drug design tools has further accelerated its exploration, enabling virtual screening and molecular docking studies to predict its interactions with biological targets.

Looking ahead, 2-Amino-4-(difluoromethyl)-5-fluorobenzoic acid is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for innovative modifications, catering to the evolving needs of drug development. As the scientific community continues to prioritize fluorine-containing compounds, this benzoic acid derivative stands out as a key player in the next generation of therapeutic agents and functional materials.